Methyl 5-tert-butyl-2-methoxy-3-nitro-benzoate

• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol
• IUPAC Name: methyl 5-tert-butyl-2-methoxy-3-nitrobenzoate
• InChI: InChI=1S/C13H17NO5/c1-13(2,3)8-6-9(12(15)19-5)11(18-4)10(7-8)14(16)17/h6-7H,1-5H3
• InChI Key: IZTDMUNFYLRBDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)[N+](=O)[O-])OC)C(=O)OC

Description

Methyl 5-tert-butyl-2-methoxy-3-nitro-benzoate is a useful research compound. Its molecular formula is C13H17NO5 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2.3 ml of thionyl chloride are added dropwise to an ice-cooled solution of 5.40 g 5-tert-butyl-2-methoxy-3-nitro-benzoic acid in 50 ml of methanol. The cooling bath is removed and the solution is heated to 60° C. The solution is stirred overnight at 60° C. and then cooled to ambient temperature. The solution is evaporated down completely and the residue is mixed with water. The aqueous mixture is extracted with ethyl acetate, and the combined extracts are dried (MgSO4). The solvent is removed, and the residue is chromatographed on silica gel with cyclohexane/ethyl acetate (98:260:40).

Synthesis routes and methods II

Procedure details

5.4 g 5-tert-butyl-2-methoxy-3-nitro-benzoic acid are dissolved in 50 ml of methanol, cooled to 0° C. and combined dropwise with 2.32 ml of thionyl chloride. After the addition has ended the mixture is heated for 12 hours to 60° C. Then the solvents are eliminated in vacuo, the residue is divided between water and ethyl acetate and the aqueous phase is extracted twice with ethyl acetate. The combined organic phases are dried on magnesium sulphate and the solvent is eliminated in vacuo. The residue thus obtained is chromatographed on silica gel (cyclohexane/ethyl acetate (98:2 to 60:40).